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Compound of Interest

Compound Name: 2-Hexylpyridine

Cat. No.: B072077

An In-depth Technical Guide to 2-Hexylpyridine

This technical guide provides a comprehensive overview of 2-Hexylpyridine, including its
nomenclature, physicochemical properties, and relevant experimental protocols. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical research.

Nomenclature and Identification

2-Hexylpyridine is a substituted pyridine derivative. A comprehensive list of its synonyms,
alternative names, and chemical identifiers are provided below.
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Identifier Type

Identifier

Source

IUPAC Name

2-hexylpyridine

[1]

Systematic Name

Pyridine, 2-hexyl-

[1]

CAS Number 1129-69-7 [11[2]

EC Number 214-454-4 [3]
InChl=1S/C11H17N/c1-2-3-4-

InChl 5-8-11-9-6-7-10-12-11/h6-7,9- [1][2]
10H,2-5,8H2,1H3
NZLIDTKLZIMONR-

InChiKey [1][2]
UHFFFAOYSA-N

SMILES CCCcCcCCC1=CC=CC=N1 [1]

Molecular Formula

C11H17N

[2]

Synonyms & Other Names

2-(n-Hexyl)pyridine, Pyridine,
2-(n-hexyl)-, 2-C6H13(c-
C5H4N)

[1](21[3]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2-Hexylpyridine.
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Property Value Source
Molecular Weight 163.26 g/mol [1]
Colorless to pale yellow clear
Appearance o [4]
liquid (est.)
Assay 95.00 to 100.00 % [4]
N _ 0.89200 to 0.90200 @ 25.00
Specific Gravity oc [4]
. 1.48000 to 1.49000 @ 20.00
Refractive Index oc [4]
Boiling Point 100 °C @ 0.1 Torr [3]
Flash Point 164.00 °F TCC (73.33 °C) [4]
Water Solubility Slightly soluble in water [3]
Topological Polar Surface Area  12.9 A2 [3]
XLogP3 3.4 [3]
Hydrogen Bond Acceptor
ydrog p 1 3]
Count
Rotatable Bond Count 5 [3]

Experimental Protocols

While specific experimental protocols for 2-Hexylpyridine are not extensively detailed in the
available literature, methodologies for a closely related compound, 2-(5-Methylhexyl)pyridine,
can be adapted. These protocols provide a solid foundation for the synthesis, purification, and
analysis of 2-Hexylpyridine.

Synthesis via Deprotonation and Alkylation of 2-Picoline

This classical and cost-effective method involves the deprotonation of 2-picoline followed by
nucleophilic substitution with an appropriate alkyl halide.[5]
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Materials:

2-Picoline (2-methylpyridine)

e n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

o Hexyl bromide

e Anhydrous tetrahydrofuran (THF)

e Saturated agueous ammonium chloride

o Diethyl ether

e Anhydrous sodium sulfate

« Silica gel for column chromatography

Procedure:

e To a solution of 2-picoline (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere,
add n-butyllithium (1.05 eq) dropwise.

« Stir the resulting deep red solution at -78 °C for 1 hour.

e Add a solution of hexyl bromide (1.1 eq) in anhydrous THF dropwise.

» Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

e Quench the reaction with saturated aqueous ammonium chloride.

o Extract the mixture with diethyl ether (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by silica gel column chromatography to yield 2-Hexylpyridine.
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Synthesis Workflow
(Z-Picoline in THF at -78°C)

Add n-BulLi
(Deprotonation)

Add Hexyl Bromide
(Alkylation)
(Warm to Room Temperature)

Quench with NH4CI (aq)

Extract with Diethyl Ether
(Dry and Concentrate)

Y

(Column Chromatograph))
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Synthesis of 2-Hexylpyridine via Deprotonation and Alkylation.
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Purification Protocol

A two-stage purification process involving liquid-liquid extraction followed by column
chromatography is recommended for obtaining high-purity 2-Hexylpyridine.[6]

Part 1: Liquid-Liquid Extraction

Materials:

Crude 2-Hexylpyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCI)

1 M Sodium hydroxide (NaOH)

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na2S0Oa)
Procedure:

» Dissolve the crude product in DCM.

Wash with 1 M HCI to remove basic impurities.

Wash with 1 M NaOH to remove acidic impurities.

Wash with brine to remove residual water and salts.

Dry the organic layer with anhydrous Na2SOa.

Filter and concentrate the solvent.

Part 2: Silica Gel Column Chromatography

Materials:
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Partially purified 2-Hexylpyridine

Silica gel (60 A, 230-400 mesh)

Hexanes

Ethyl acetate

Procedure:

Prepare a silica gel column with a slurry of silica in hexanes.

Load the partially purified product onto the column.

Elute with a gradient of ethyl acetate in hexanes, starting with a low polarity mixture.

Collect fractions and monitor by Thin Layer Chromatography (TLC).

Combine the pure fractions and evaporate the solvent.
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Purification Workflow

(Crude 2-Hexylpyridine in DCM)
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:
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Purification workflow for 2-Hexylpyridine.
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Analytical Methods

Gas Chromatography (GC) is a suitable technique for the analysis of the volatile compound 2-
Hexylpyridine.[7][8]

Instrumentation and Parameters (Typical):

 Instrument: Gas Chromatograph with Flame lonization Detector (GC-FID) or Mass
Spectrometer (GC-MS)

e Column: Capillary column (e.g., DB-5ms)

e Injector Temperature: 250 °C

e Oven Program: Start at 100 °C, ramp to 250 °C at 10 °C/min

o Detector Temperature: 280 °C (FID) or MS transfer line at 280 °C
e Carrier Gas: Helium or Hydrogen

Procedure:

o Prepare a stock solution of 2-Hexylpyridine in a suitable solvent (e.g., methanol,
dichloromethane).

o Create a series of calibration standards by serial dilution.

o Prepare samples by dissolving or diluting them in the same solvent.

« Inject standards and samples into the GC.

« |dentify the 2-Hexylpyridine peak by its retention time and, if using MS, its mass spectrum.

e Quantify using a calibration curve generated from the standards.
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Pyridine Derivative

Target Receptor
(e.g., GPCR, Kinase)

ctivates/Inhibits

(Downstream Signaling Cascade)

Leads to

Cellular Response
(e.g., Anti-inflammatory, Antiproliferative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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